Cas no 3092-61-3 (Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)-)

Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)- structure
3092-61-3 structure
Product Name:Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)-
CAS No:3092-61-3
MF:C28H35FO9
MW:534.570513010025
CID:307672
PubChem ID:12442892
Update Time:2025-04-19

Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)- Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)-
    • 9-alpha-Fluoro-11-beta,21-dihydroxy-16-alpha,17-alpha-isopropylidenedioxypregna-1,4-diene-3,20-dione 21-(hydrogen succinate)
    • 3092-61-3
    • SUCCINIC ACID, 21-MONOESTER WITH 9-FLUORO-11.BETA.,16.ALPHA.,17,21-TETRAHYDROXYPREGNA-1,4-DIENE-3,20-DIONE CYCLIC 16,17-ACETAL WITH ACETONE
    • 9.ALPHA.-FLUORO-16.ALPHA.-HYDROXYPREDNISOLONE 16.ALPHA.,17.ALPHA.-ACETONIDE 21-HEMISUCCINATE
    • TRIAMCINOLONE-21-HEMISUCCINATE ACETONIDE
    • TRIAMCINOLONE ACETONIDE 21-HEMISUCCINATE [MI]
    • TRIAMCINOLONE ACETONIDE HEMISUCCINATE
    • SCHEMBL21790141
    • Q27265765
    • 6Z83R2HM9L
    • PREGNA-1,4-DIENE-3,20-DIONE, 21-(3-CARBOXY-1-OXOPROPOXY)-9-FLUORO-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-, (11.BETA.,16.ALPHA.)-
    • EINECS 221-438-0
    • PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11.BETA.,16.ALPHA.,17,21-TETRAHYDROXY-, CYCLIC 16,17-ACETAL WITH ACETONE, 21-(HYDROGEN SUCCINATE)
    • UNII-6Z83R2HM9L
    • Triamcinolone acetonide 21-hemisuccinate
    • Inchi: 1S/C28H35FO9/c1-24(2)37-21-12-18-17-6-5-15-11-16(30)9-10-25(15,3)27(17,29)19(31)13-26(18,4)28(21,38-24)20(32)14-36-23(35)8-7-22(33)34/h9-11,17-19,21,31H,5-8,12-14H2,1-4H3,(H,33,34)/t17-,18-,19-,21+,25-,26-,27-,28+/m0/s1
    • InChI Key: GWKQSBXDFHODNU-UQPSFNCESA-N
    • SMILES: F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H]3[C@](C(COC(CCC(=O)O)=O)=O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)=O)C

Computed Properties

  • Exact Mass: 534.22651085g/mol
  • Monoisotopic Mass: 534.22651085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 7
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 136Ų
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